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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574

N-Methylcyclohexylamine: Technical Support
Center

This guide provides essential information for researchers, scientists, and drug development
professionals on the proper disposal of N-Methylcyclohexylamine (NMCA) waste and its
environmental impact.

Frequently Asked Questions (FAQSs)

Q1: What is N-Methylcyclohexylamine (NMCA)?

Al: N-Methylcyclohexylamine (CAS No. 100-60-7) is a secondary aliphatic amine.[1][2] It is a
colorless to pale yellow liquid with a distinct amine-like odor.[3][4] It is flammable, corrosive,
and slightly soluble in water.[1][5] NMCA is used as a solvent and as an intermediate in the
synthesis of various chemicals, including pharmaceuticals, dyes, corrosion inhibitors, and
rubber vulcanization accelerators.[1][3][4][5][6]

Q2: What are the primary hazards associated with NMCA?
A2: NMCA is a hazardous substance with the following primary risks:

o Flammability: It is a flammable liquid and vapor, with a flash point of 29°C (84.2°F).[7][8]
Vapors can form explosive mixtures with air.[8][9]
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o Corrosivity: It causes severe skin burns and serious eye damage.[1][5]

o Toxicity: It is harmful if swallowed, toxic in contact with skin, and may be toxic if inhaled.[1][9]
Exposure can lead to irritation of the respiratory tract, dizziness, or suffocation.[7][10]

Q3: How should | properly store NMCA waste?

A3: Store NMCA waste in a designated, sealed, and properly labeled container made of a
compatible material.[11] The storage area should be cool, dry, and well-ventilated, away from
sources of ignition and incompatible materials like strong oxidizing agents, acids, acid
chlorides, and acid anhydrides.[7][8][12] Containers should be kept tightly closed and stored in
a flammables and/or corrosives area.[7][12]

Q4: What is the general procedure for disposing of NMCA waste?

A4: NMCA must be disposed of as hazardous waste.[11] Do not empty it into drains or release
it into the environment.[12][13] All waste disposal must be handled by a licensed disposal
company in accordance with local, state, and national regulations.[8][12] Leave the chemical in
its original or a suitable, clearly labeled container and do not mix it with other waste.[11][12]

Q5: What are the main environmental concerns with NMCA?

A5: The primary environmental concern is its toxicity to aquatic life.[3][12] It is considered
harmful to aquatic organisms with long-lasting effects.[12] Spills can contaminate soil and
water.[13] While it is expected to be biodegradable, large or frequent spills can have a harmful
effect on the environment.[14][15]

Troubleshooting Guide
Issue: A small spill of N-Methylcyclohexylamine has occurred in the lab.
Solution:

» Safety First: Immediately evacuate non-essential personnel from the area.[12] Ensure the
area is well-ventilated.[7] Remove all sources of ignition (open flames, sparks).[1][7]

» Personal Protective Equipment (PPE): Before addressing the spill, ensure you are wearing
appropriate PPE, including chemical safety goggles or a face shield, chemical-resistant
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gloves (e.g., nitrile), a lab coat, and respiratory protection if ventilation is inadequate.[7][11]

o Containment: For small spills, absorb the liquid with an inert, non-combustible material such
as vermiculite, dry sand, or earth.[7][11][12] Do not use combustible materials like paper
towels.[11]

o Cleanup: Use non-sparking tools to collect the absorbed material.[1][7] Place the
contaminated material into a designated, sealable container for hazardous waste.[7][12]

o Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap
and water.[11]

» Disposal: Label the container as "Hazardous Waste" including the chemical name and
dispose of it through a licensed waste disposal service.[11]

Issue: The NMCA waste container is leaking or damaged.
Solution:

o Assess the Situation: Wearing full PPE, carefully inspect the container to determine the
extent of the damage.

e Overpacking: If possible, place the entire leaking container into a larger, compatible, and
secure "overpack" drum. This will contain any further leakage.

o Transfer: If an overpack drum is not available, carefully transfer the waste into a new,
appropriate container that is properly labeled. This should be done in a well-ventilated area,
preferably a fume hood, using non-sparking tools.[7]

o Labeling: Ensure the new container is clearly labeled as "Hazardous Waste" and includes
"N-Methylcyclohexylamine".[11]

o Decontaminate and Dispose: Decontaminate the exterior of the new container and the
damaged container. The damaged container and any contaminated cleanup materials must
also be disposed of as hazardous waste.[12]

e Reporting: Report the incident to your institution's Environmental Health and Safety (EHS)
department.
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Data Presentation

Table 1: Physical and Chemical Properties of N-Methylcyclohexylamine

Property Value Source(s)
CAS Number 100-60-7 [7]
Molecular Formula C7HisN [7]
Molecular Weight 113.20 g/mol [7]
Appearance Colorless to pale yellow liquid [3]
Odor Amine-like [3]
Boiling Point 149 °C (300.2 °F) at 760 7]
mmHg
Melting Point -8t09°C (17.6 °F) [7119]
Flash Point 29 °C (84.2 °F) [718]
Density 0.868 g/mL at 25 °C [9][12]
Water Solubility OScIightIy soluble; 54 g/l at 20 [1][12]
Vapor Pressure 5 hPa at 20 °C [8][12]

Table 2: Toxicological Data for N-Methylcyclohexylamine
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Endpoint Species Value Source(s)
LD50 Oral Rat 400 mg/kg [71[15]
LD50 Dermal Rat 400 - 1000 mg/kg [15]
LC50 Inhalation Rat >22.8 mg/L (8 h) [15]
Skin Causes severe skin
. I [1][15]
Corrosion/Irritation burns
o Causes serious eye
Eye Damage/Irritation [1][15]
damage
Table 3: Ecotoxicity Data for N-Methylcyclohexylamine
Endpoint Species Value Duration Source(s)
) Leuciscus idus
LC50 (Fish) > 32 - 46 mg/L - [12]
(Golden orfe)
EC50 Daphnia magna
50 mg/L 48 h [12]
(Invertebrate) (Water flea)
Desmodesmus
ErC50 (Algae) subspicatus 15.4 mg/L 72 h [12]
(Green algae)
Desmodesmus
NOEC (Algae) subspicatus 2.5 mg/L 72 h [12]

(Green algae)

Experimental Protocols

Protocol 1: Safe Handling and Personal Protective Equipment (PPE)

e Engineering Controls: Always handle NMCA in a well-ventilated area.[7] A fume hood is

strongly recommended.[11] Use explosion-proof equipment and ensure eyewash stations

and safety showers are readily accessible.[8]
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» Personal Protective Equipment:

(¢]

Eye/Face Protection: Wear chemical safety goggles and a face shield.[12]

[¢]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[7][11]

[¢]

Body Protection: Wear a lab coat or chemical-resistant apron.[11]

[e]

Respiratory Protection: If ventilation is inadequate or exposure limits may be exceeded,
use a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[7]

e Hygiene: Avoid contact with skin, eyes, and clothing.[12] Wash hands thoroughly after
handling.[9] Do not eat, drink, or smoke in work areas.[9]

Protocol 2: Waste Disposal

Waste Identification: N-Methylcyclohexylamine is classified as a hazardous waste due to
its flammability and corrosivity.[7][11]

o Containerization: Collect all NMCA waste (including contaminated materials from spills) in a
designated, compatible, and leak-proof container.[11] Do not mix with other waste streams.
[12]

e Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "N-
Methylcyclohexylamine,” and any other information required by your institution.[11]

o Storage: Store the sealed container in a designated hazardous waste accumulation area that
is cool, dry, well-ventilated, and away from incompatible materials.[7]

» Disposal: Arrange for pickup and disposal by a licensed hazardous waste management
company.[12] Comply with all local, state, and federal regulations (e.g., EPA regulations
under 40 CFR Parts 260-279).[7][16]

Protocol 3: Environmental Impact Assessment (Analytical Methods)

This is a generalized protocol. Specific methods must be validated for your matrix and
equipment.
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o Sample Collection:
o Water: Collect water samples in clean glass vials with Teflon-lined caps.

o Soil/Sediment: Collect soil samples using clean stainless steel or glass equipment and
store in wide-mouth glass jars.

e Sample Preparation:

o Water (Volatiles): Use a Purge and Trap (P&T) method to extract and concentrate volatile
components like NMCA.[17]

o Soil/Sediment (Semi-volatiles): Use Soxhlet extraction with an appropriate organic solvent
to extract NMCA from the solid matrix.[17]

o Cleanup: The extracted sample may require cleanup steps (e.g., solid-phase extraction) to
remove interfering non-target chemicals.[17]

e Analysis:

o Instrumentation: The primary method for sensitive and selective analysis is Gas
Chromatography-Mass Spectrometry (GC-MS).[17][18]

o Procedure: Introduce the prepared sample extract into the GC-MS system. The gas
chromatograph separates the components of the mixture, and the mass spectrometer
identifies and quantifies NMCA based on its unique mass spectrum and retention time.

o Data Interpretation: Compare results to established environmental quality standards or risk-
based screening levels to assess the extent of contamination and potential impact.

Visualizations
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Caption: Workflow for the safe disposal of N-Methylcyclohexylamine waste.
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Caption: Potential environmental impact pathway of an N-Methylcyclohexylamine release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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